3'-Cyano-3-(2-thiomethylphenyl)propiophenone
Overview
Description
The compound "3'-Cyano-3-(2-thiomethylphenyl)propiophenone" is not directly mentioned in the provided papers. However, the papers do discuss various cyano and thiophene derivatives, which are structurally related to the compound . These papers explore the synthesis, molecular structure, chemical reactions, and physical and chemical properties of similar compounds, which can provide insights into the behavior and characteristics of "3'-Cyano-3-(2-thiomethylphenyl)propiophenone" .
Synthesis Analysis
The synthesis of related compounds often involves the condensation of cyanoacetate with different reagents to form a variety of heterocyclic derivatives, including thiophene and thiazole rings . The synthesis pathways can be quite diverse, depending on the regioselective attack and cyclization by the cyanoacetamido moiety on various chemical reagents . Additionally, the synthesis of cyano derivatives can involve reactions with hydrogen sulfide to form bis(thioamide) compounds, which are precursors for further heterocyclic transformations .
Molecular Structure Analysis
The molecular structure of cyano and thiophene derivatives is typically confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared (FTIR) spectroscopy . These techniques provide detailed information about the electronic properties and molecular conformations of the compounds. For instance, the structure of a cyano-containing propenoic acid dye was elucidated using 1H NMR, 13C NMR, and FTIR studies .
Chemical Reactions Analysis
Cyano and thiophene derivatives exhibit a rich array of chemical reactions, often leading to the formation of heterocycles. These reactions can include radical mechanisms, nucleophilic substitutions, and condensations . The reactivity of the thioenols derived from cyanomonothiocarbonylmalonamides is particularly notable, as they can react under various conditions to yield diverse products .
Physical and Chemical Properties Analysis
The physical and chemical properties of cyano and thiophene derivatives are influenced by their molecular structure. For example, the presence of cyano groups can significantly affect the glass transition temperatures of copolymers, indicating a decrease in chain mobility due to the high dipolar character of the cyano groups . The electronic properties of these molecules can be analyzed using ultraviolet-visible absorption spectroscopy, and their thermal stability can be assessed using thermal analysis techniques such as TG-DTA . Additionally, the photophysical, electrochemical, and electroluminescent properties of copolymers containing cyanophenyl groups have been studied, revealing insights into their potential applications in light-emitting diodes (LEDs) .
Mechanism of Action
Safety and Hazards
While specific safety data for 3’-Cyano-3-(2-thiomethylphenyl)propiophenone is not available, compounds of similar structure can pose hazards. For instance, propiophenone is classified as a combustible liquid and can cause serious eye irritation . Always handle chemical substances with appropriate safety measures.
properties
IUPAC Name |
3-[3-(2-methylsulfanylphenyl)propanoyl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NOS/c1-20-17-8-3-2-6-14(17)9-10-16(19)15-7-4-5-13(11-15)12-18/h2-8,11H,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBTIPVLKFYJUMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1CCC(=O)C2=CC=CC(=C2)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50644312 |
Source
|
| Record name | 3-{3-[2-(Methylsulfanyl)phenyl]propanoyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50644312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898754-33-1 |
Source
|
| Record name | 3-[3-[2-(Methylthio)phenyl]-1-oxopropyl]benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898754-33-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-{3-[2-(Methylsulfanyl)phenyl]propanoyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50644312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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